Cas no 7661-32-7 (1-(4-Bromophenyl)pyrrolidin-2-one)

1-(4-Bromophenyl)pyrrolidin-2-one structure
7661-32-7 structure
Product Name:1-(4-Bromophenyl)pyrrolidin-2-one
CAS No:7661-32-7
MF:C10H10BrNO
MW:240.09650182724
MDL:MFCD00138502
CID:86017
PubChem ID:736110
Update Time:2025-04-18

1-(4-Bromophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromophenyl)pyrrolidin-2-one
    • 1-(4-BROMOPHENYL)-2-PYRROLIDINONE
    • 1-(4-BROMOPHENYL)-2-PYRROLIDONE
    • 8C-039
    • N-(4-bromophenyl)-2-pyrrolidinone
    • FT-0636549
    • CS-0135793
    • BB 0259569
    • SCHEMBL1171241
    • AKOS000180423
    • DTXSID30997939
    • SMR000125112
    • 7661-32-7
    • YINFEFUSAQRZGG-UHFFFAOYSA-N
    • HMS2177C19
    • p-bromo-phenylpyrrolidone
    • EN300-108308
    • MLS000539454
    • A838766
    • MFCD00138502
    • 1-(4-bromophenyl)-2-pyrrolidinone, AldrichCPR
    • Z55670891
    • SY008878
    • CHEMBL1307259
    • XH0977
    • AG-205/12760294
    • DB-018548
    • 2-Pyrrolidinone, 1-(4-bromophenyl)-
    • ALBB-013519
    • MDL： MFCD00138502
    • Inchi： 1S/C10H10BrNO/c11-8-3-5-9(6-4-8)12-7-1-2-10(12)13/h3-6H,1-2,7H2
    • InChI Key： YINFEFUSAQRZGG-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)N1C(CCC1)=O

Computed Properties

  • Exact Mass: 238.99500
  • Monoisotopic Mass: 238.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • Color/Form: Crystalline powder
  • Density: 1.4808 (rough estimate)
  • Melting Point: 98-101 °C
  • Boiling Point: 423.2 ℃ at 760 mmHg
  • Flash Point: 98-101℃
  • Refractive Index: 1.6120 (estimate)
  • PSA: 20.31000
  • LogP: 2.64090

1-(4-Bromophenyl)pyrrolidin-2-one Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 22
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

1-(4-Bromophenyl)pyrrolidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-(4-Bromophenyl)pyrrolidin-2-one Pricemore >>

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Chemenu
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TRC
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y00595-5g
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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1-(4-Bromophenyl)pyrrolidin-2-one Production Method

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